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Compound of Interest

Compound Name: 3-[(Propan-2-yloxy)methyllphenol

Cat. No.: B2773610

Disclaimer: The compound originally requested, 3-[(Propan-2-yloxy)methyl]phenol, is not
well-documented in scientific literature. Therefore, this guide focuses on the closely related and
well-characterized compound, 3-Isopropoxyphenol. This alternative shares key structural motifs
and provides a basis for understanding the physicochemical and potential biological properties
of similar phenol ethers.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a comprehensive overview of 3-Isopropoxyphenol, including its
chemical properties, synthesis, and safety information.

Chemical and Physical Properties

3-Isopropoxyphenol, also known as 3-(propan-2-yloxy)phenol, is an organic compound
classified as a phenol ether.[1][2] Its properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source
CAS Number 68792-12-1 [11[2]
Molecular Formula CoH1202 [1][2]
Molecular Weight 152.19 g/mol [1]
Appearance Colorless to light yellow liquid [3]
Boiling Point 100-102 °C [4]
Storage Temperature 2-8°C [3]

LogP 2.09-2.4 [1][4]

Table 2: Computed Properties

Property Value

Source

IUPAC Name 3-(propan-2-yloxy)phenol

[1]

INChl=1S/C9H1202/c1-7(2)11-

InChl 9-5-3-4-8(10)6-9/h3-7,10H,1- [1]
2H3
GZMVGNWHSXIDKT-

InChlKey [1]
UHFFFAOYSA-N

Canonical SMILES CC(C)OC1=CcC=CC(=C1)0O [1]

Topological Polar Surface Area  29.5 A2

[1]

Heavy Atom Count 11

[1]

Covalently-Bonded Unit Count 1

[4]

Synthesis and Experimental Protocols

The synthesis of 3-isopropoxyphenol can be achieved through Williamson ether synthesis, a

common method for preparing ethers. This involves the reaction of a phenoxide with an alkyl

halide. A general protocol is described below.
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Experimental Protocol: Synthesis of 3-
Isopropoxyphenol

Materials:

Resorcinol

Isopropyl bromide (2-bromopropane)

Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)
Solvent (e.g., ethanol, acetone, or N,N-dimethylformamide)
Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Hydrochloric acid (HCI), dilute solution

Procedure:

Deprotonation of Resorcinol: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve resorcinol in the chosen solvent. Add a stoichiometric equivalent of
a base (e.g., sodium hydroxide) to deprotonate one of the hydroxyl groups, forming the
sodium phenoxide in situ.

Nucleophilic Substitution: To the resulting solution, add isopropyl bromide dropwise at room
temperature. The reaction mixture is then heated to reflux and maintained at that
temperature for several hours to ensure the completion of the reaction. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
solvent is removed under reduced pressure. The residue is then taken up in water and
extracted with diethyl ether.

Purification: The combined organic extracts are washed with a dilute solution of hydrochloric
acid to remove any unreacted base, followed by a wash with brine. The organic layer is then
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dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield the
crude product.

» Final Purification: The crude 3-isopropoxyphenol can be further purified by vacuum
distillation or column chromatography to obtain the final product of high purity.

Safety and Handling

3-Isopropoxyphenol should be handled with care in a well-ventilated area, using appropriate
personal protective equipment.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement
Skin Corrosion/Irritation H315: Causes skin irritation.[5][6]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[5][6]

Specific Target Organ Toxicity, Single Exposure; _ o
) o H335: May cause respiratory irritation.[5][6]
Respiratory Tract Irritation

Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5][6]
o P280: Wear protective gloves/eye protection/face protection.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P405: Store locked up.[5]

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[5]

Mandatory Visualizations
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Diagram 1: General Synthesis Workflow for 3-
Isopropoxyphenol
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Caption: General workflow for the synthesis and purification of 3-Isopropoxyphenol.

This document is intended for informational purposes only and does not constitute a
recommendation for any specific use. All chemical manipulations should be performed by
trained individuals in a properly equipped laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Isopropoxyphenol | COH1202 | CID 235373 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. CAS 68792-12-1 | 3-(Propan-2-yloxy)phenol - Synblock [synblock.com]

o 3. 3-isopropoxyphenol CAS#: 68792-12-1 [amp.chemicalbook.com]

e 4. 2-Isopropoxyphenol | COH1202 | CID 20949 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. cpachem.com [cpachem.com]

e 6. 4-Isopropoxyphenol | COH1202 | CID 82001 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Isopropoxyphenol (CAS
No. 68792-12-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2773610#3-propan-2-yloxy-methyl-phenol-cas-
number-and-properties]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2773610?utm_src=pdf-body-img
https://www.benchchem.com/product/b2773610?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Isopropoxyphenol
https://www.synblock.com/product/68792-12-1.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB23098835_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropoxyphenol
https://www.cpachem.com/msds?num=SB31930&dnl=sd_-_2-Isopropoxyphenol_CAS_4812-20-8_EC_225-379-1_%28SB31930%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxyphenol
https://www.benchchem.com/product/b2773610#3-propan-2-yloxy-methyl-phenol-cas-number-and-properties
https://www.benchchem.com/product/b2773610#3-propan-2-yloxy-methyl-phenol-cas-number-and-properties
https://www.benchchem.com/product/b2773610#3-propan-2-yloxy-methyl-phenol-cas-number-and-properties
https://www.benchchem.com/product/b2773610#3-propan-2-yloxy-methyl-phenol-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2773610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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